Cas no 1338688-36-0 (1-[(2,4-dimethylphenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(2,4-dimethylphenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1338688-36-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5572936
• Update Time: 2025-06-13

1-[(2,4-dimethylphenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dimethylphenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(2,4-dimethylphenyl)methyl]-

• Inchi： 1S/C12H13N3O2/c1-8-3-4-10(9(2)5-8)6-15-7-11(12(16)17)13-14-15/h3-5,7H,6H2,1-2H3,(H,16,17)
• InChI Key： YGDIZFWKRGCEHM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2C)C=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 468.0±47.0 °C(Predicted)
• pka: 3.31±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-[(2,4-dimethylphenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid

Introduction to 1-[(2,4-dimethylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1338688-36-0)

1-[(2,4-dimethylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1338688-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This triazole derivative features a unique structural framework consisting of a benzyl-substituted triazole ring connected to a carboxylic acid moiety. The presence of two methyl groups at the 2- and 4-positions of the phenyl ring enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The compound’s molecular structure imparts distinct properties that make it particularly interesting for synthetic applications. The triazole core is known for its stability and versatility in forming hydrogen bonds, which is crucial for interactions with biological targets. Additionally, the carboxylic acid group provides a site for further functionalization, enabling the attachment of various pharmacophores or linking units. These characteristics have positioned 1-[(2,4-dimethylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid as a promising candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the triazole moiety exhibit antimicrobial, anti-inflammatory, and anticancer properties. The benzyl substituent in 1-[(2,4-dimethylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid further modulates its pharmacokinetic profile, potentially enhancing solubility and bioavailability. These attributes make it an attractive building block for designing small-molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The triazole ring can interact with metal ions or participate in π-stacking interactions with aromatic residues in proteins, which is essential for drug-receptor binding. Furthermore, the carboxylic acid group can engage in salt bridges or hydrogen bonding interactions, further stabilizing the enzyme-drug complex. Such interactions are critical for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled the rational design of molecules like 1-[(2,4-dimethylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid by predicting their binding modes to biological targets. Molecular docking studies have shown that this compound can effectively bind to enzymes involved in metabolic pathways relevant to cancer and inflammation. These findings align with experimental observations where triazole derivatives have demonstrated inhibitory effects on key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).

The synthesis of 1-[(2,4-dimethylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the condensation of appropriately substituted phenols with hydrazine derivatives to form the triazole ring. Subsequent functionalization steps introduce the benzyl group and the carboxylic acid moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high efficiency.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like triazoles due to their diverse biological activities and synthetic accessibility. 1-[(2,4-dimethylphenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid exemplifies how structural modifications can fine-tune pharmacological properties. By varying substituents on the phenyl ring or introducing additional functional groups at different positions on the triazole core, chemists can explore a wide range of biological activities without significantly altering core scaffold integrity.

In conclusion, 1-[(2,4-dimethylphenyl)methyl]- - - - - - - - - - - - - - -- - -- -- -- -- -- -- -- -- -- H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-C-C-C-C-C-C-C-C-C-C-C-C-C-C-C-C